N4-(2,4-difluorobenzyl)-N1-(thiophen-2-ylmethyl)piperidine-1,4-dicarboxamide

• IUPAC Name: 4-N-[(2,4-difluorophenyl)methyl]-1-N-(thiophen-2-ylmethyl)piperidine-1,4-dicarboxamide
• InChI: InChI=1S/C19H21F2N3O2S/c20-15-4-3-14(17(21)10-15)11-22-18(25)13-5-7-24(8-6-13)19(26)23-12-16-2-1-9-27-16/h1-4,9-10,13H,5-8,11-12H2,(H,22,25)(H,23,26)
• InChI Key: MBEKSEQWAZDIFR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NCC2=C(C=C(C=C2)F)F)C(=O)NCC3=CC=CS3
• Molecular Formula: C19H21F2N3O2S
• Molecular Weight: 393.5 g/mol

Description

N4-(2,4-difluorobenzyl)-N1-(thiophen-2-ylmethyl)piperidine-1,4-dicarboxamide (referred to as compound X) is a novel chemical compound that has been synthesized for scientific research purposes.

Scientific Research Applications

Synthesis and Biological Evaluation

Antimicrobial Agents : A study by Jadhav et al. (2017) involved the synthesis of novel compounds derived from related chemical structures, which were evaluated for antimicrobial activities. While the specific compound was not directly mentioned, this research falls within the broader context of exploring derivatives of complex structures like N4-(2,4-difluorobenzyl)-N1-(thiophen-2-ylmethyl)piperidine-1,4-dicarboxamide for potential antimicrobial properties Jadhav et al., 2017.

Antituberculosis Activity : The work by Jeankumar et al. (2013) on thiazole-aminopiperidine hybrid analogues presented the design, synthesis, and evaluation of new Mycobacterium tuberculosis GyrB inhibitors. This research signifies the application of complex piperidine derivatives in addressing critical global health issues like tuberculosis Jeankumar et al., 2013.

Neuropharmacological Applications

Antagonists for Neurological Receptors : Imamura et al. (2006) explored piperidine-4-carboxamide CCR5 antagonists with potential anti-HIV-1 activity. The study highlights the therapeutic application of piperidine derivatives in developing compounds with high metabolic stability and potent inhibitory activity against HIV-1 Imamura et al., 2006.

Imaging and Diagnostic Applications

PET Imaging of Microglia : Horti et al. (2019) introduced a PET radiotracer specific for CSF1R, a microglia-specific marker. This compound can be used as a noninvasive tool for imaging of reactive microglia and disease-associated microglia, contributing to the understanding of neuroinflammation in various neuropsychiatric disorders Horti et al., 2019.